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Compound of Interest

Compound Name: 4-Bromopyridine-3-boronic acid

Cat. No.: B582264 Get Quote

An In-depth Technical Guide on the Handling and Storage of 4-Bromopyridine-3-boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Bromopyridine-3-boronic acid is a valuable building block in organic synthesis, particularly

in cross-coupling reactions such as the Suzuki-Miyaura coupling to form carbon-carbon bonds.

[1] Its utility in the synthesis of complex molecules makes it a key reagent for the development

of novel pharmaceutical compounds and other functional materials.[1][2] Proper handling and

storage of this compound are critical to ensure its stability, reactivity, and the safety of

laboratory personnel. This guide provides a comprehensive overview of the best practices for

the handling and storage of 4-Bromopyridine-3-boronic acid.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of 4-Bromopyridine-3-boronic
acid is fundamental for its safe handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b582264?utm_src=pdf-interest
https://www.benchchem.com/product/b582264?utm_src=pdf-body
https://www.benchchem.com/product/b582264?utm_src=pdf-body
https://www.lookchem.com/casno458532-99-5.html
https://www.lookchem.com/casno458532-99-5.html
https://www.boronpharm.com/boron/BP21804.html
https://www.benchchem.com/product/b582264?utm_src=pdf-body
https://www.benchchem.com/product/b582264?utm_src=pdf-body
https://www.benchchem.com/product/b582264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1256355-39-1 [3][4]

Molecular Formula C5H5BBrNO2 [3]

Molecular Weight 201.82 g/mol [3]

IUPAC Name
(4-bromopyridin-3-yl)boronic

acid
[3]

Purity Typically ≥95% [2][3]

Appearance Solid / Lyophilized powder [5]

Safety and Hazard Information
4-Bromopyridine-3-boronic acid and related boronic acids are hazardous materials that

require careful handling to avoid adverse health effects. The following table summarizes the

key hazard information.
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Hazard Category Description GHS Pictogram
Precautionary
Statements

Acute Toxicity (Oral,

Dermal, Inhalation)

Harmful if swallowed,

in contact with skin, or

if inhaled.[6][7]

GHS07[3]

P261, P264, P270,

P271, P280,

P301+P312,

P302+P352,

P304+P340[6]

Skin

Corrosion/Irritation

Causes skin irritation.

[6][7][8]
GHS07[3]

P264, P280,

P302+P352,

P332+P313, P362[6]

[8][9]

Serious Eye

Damage/Eye Irritation

Causes serious eye

irritation.[6][7][8]
GHS07[3]

P280,

P305+P351+P338,

P337+P313[6][10]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation.[6][7][8]
GHS07[3]

P261, P271,

P304+P340, P312,

P403+P233[6][9]

Handling Protocols
Adherence to strict handling protocols is essential to minimize exposure and maintain the

integrity of the compound.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 4-Bromopyridine-3-boronic acid.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.[11]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[12]

Gloves must be inspected before use and changed frequently, especially if contaminated.[11]

Body Protection: A lab coat that covers the entire body should be worn.[11]
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Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if there is a risk of inhaling dust.[7][10]

Engineering Controls
Ventilation: All handling of 4-Bromopyridine-3-boronic acid should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[10][13]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[10]

General Handling Practices
Avoid all personal contact, including inhalation of dust.[9][14]

Do not eat, drink, or smoke in the laboratory.[13][14]

Wash hands thoroughly after handling the compound.[10][14]

Keep containers securely sealed when not in use.[9][14]

Avoid dust formation.[7]

Use only non-sparking tools and take precautionary measures against static discharge.

Storage Recommendations
Proper storage is crucial for maintaining the stability and shelf-life of 4-Bromopyridine-3-
boronic acid. Boronic acids are known to be sensitive to air and moisture, which can lead to

degradation.
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Storage Condition Recommendation Rationale

Temperature

Store at 0-8 °C for short-term

storage.[3] For long-term

storage, temperatures of -20°C

to -80°C are recommended.[5]

Low temperatures slow down

potential degradation

pathways.

Atmosphere

Store under an inert

atmosphere (e.g., argon or

nitrogen).[7][9]

Prevents oxidation and

hydrolysis.

Container
Keep in a tightly closed,

suitable container.[9][10]

Protects from atmospheric

moisture and contamination.

Location
Store in a dry, well-ventilated

place.[7][10]

Minimizes exposure to

moisture and ensures safety.

Incompatibilities

Store away from strong

oxidizing agents and strong

bases.[7]

Prevents potentially hazardous

reactions.

Experimental Workflow
The following diagram illustrates a typical workflow for handling 4-Bromopyridine-3-boronic
acid in a laboratory setting, from receiving to disposal.
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Preparation
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Cleanup and Disposal
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Storage & Handling Conditions

Mitigation Strategies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10370474&countryCode=GB&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4119_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAH27813MD&productDescription=2-BRMOPYRIDN-4-BORNIC+AC+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.youtube.com/watch?v=5Qc6ycealew
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR914465.pdf
https://www.benchchem.com/product/b582264#handling-and-storage-of-4-bromopyridine-3-boronic-acid
https://www.benchchem.com/product/b582264#handling-and-storage-of-4-bromopyridine-3-boronic-acid
https://www.benchchem.com/product/b582264#handling-and-storage-of-4-bromopyridine-3-boronic-acid
https://www.benchchem.com/product/b582264#handling-and-storage-of-4-bromopyridine-3-boronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b582264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

